Cas no 82766-13-0 ([(E)-[phenyl(2-pyridyl)methylene]amino]thiourea)
82766-13-0 structure
Product Name:[(E)-[phenyl(2-pyridyl)methylene]amino]thiourea
CAS No:82766-13-0
MF:C13H12N4S
MW:256.326180458069
CID:988145
PubChem ID:6272961
Update Time:2025-04-20
[(E)-[phenyl(2-pyridyl)methylene]amino]thiourea Chemical and Physical Properties
Names and Identifiers
-
- Phenyl(2-pyridyl)methanonethiosemicarbazone
- 2-ben-zoylpyridine thiosemicarbazone
- 2-[Phenyl(pyridin-2-yl)methylidene]hydrazinecarbothioamide
- [(E)-[phenyl(2-pyridyl)methylene]amino]thiourea
- 2'-Benzoylpyridine Thiosemicarbazone
- SCHEMBL13522802
- NSC-143166
- NSC143166
- CHEMBL231041
- 82766-13-0
- AKOS024371973
- 2-benzoylpyridine thiosemicarbazone
-
- Inchi: 1S/C13H12N4S/c14-13(18)17-16-12(10-6-2-1-3-7-10)11-8-4-5-9-15-11/h1-9H,(H3,14,17,18)/b16-12+
- InChI Key: DJSSWOPZTQTBBW-FOWTUZBSSA-N
- SMILES: S=C(N)N/N=C(/C1C=CC=CN=1)\C1C=CC=CC=1
Computed Properties
- Exact Mass: 256.07826757g/mol
- Monoisotopic Mass: 256.07826757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 95.4Ų
[(E)-[phenyl(2-pyridyl)methylene]amino]thiourea Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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